Cas no 1528037-31-1 (3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid)

• Product Name: 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid
• CAS No: 1528037-31-1
• MF: C₉H₅ClN₂O₂S
• MW: 240.666199445724
• CID: 5579247
• Update Time: 2025-10-28

3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3-chloro-6-(2-thienyl)-
• 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid

• Inchi： 1S/C9H5ClN2O2S/c10-8-5(9(13)14)4-6(11-12-8)7-2-1-3-15-7/h1-4H,(H,13,14)
• InChI Key： SNHAPFIJYIVZRB-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2SC=CC=2)C=C1C(O)=O

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 512.0±50.0 °C(Predicted)
• pka: 0.89±0.32(Predicted)

Additional information on 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid

Introduction to 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid (CAS No. 1528037-31-1)

3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid (CAS No. 1528037-31-1) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound combines a pyridazine core with a thiophene substituent, making it a versatile scaffold for the development of novel bioactive molecules. The presence of both chloro and carboxylic acid functional groups enhances its reactivity, enabling diverse chemical modifications that are crucial for drug discovery and medicinal chemistry applications.

The compound's molecular structure, featuring a chloro-substituted pyridazine ring fused with a thiophene moiety, positions it as a promising candidate for further exploration in medicinal chemistry. Pyridazine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of a thiophene group introduces additional pharmacophoric elements that can modulate the compound's interactions with biological targets, thereby expanding its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid as a key intermediate in the synthesis of pharmacologically active agents. Studies have demonstrated that the compound can serve as a precursor for the development of inhibitors targeting various enzymes and receptors involved in metabolic and signaling pathways. For instance, modifications to the chloro-substituted pyridazine core have been shown to enhance binding affinity to specific protein targets, while the thiophene moiety contributes to improved solubility and metabolic stability.

In the realm of drug discovery, 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid has been utilized in the design of novel small-molecule drugs with potential applications in oncology and neurology. The carboxylic acid group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or linkers that can enhance drug delivery systems. Furthermore, the chloro substituent on the pyridazine ring can be selectively modified through nucleophilic aromatic substitution reactions, enabling the synthesis of structurally diverse derivatives.

One particularly intriguing aspect of this compound is its role in developing kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid, researchers have designed molecules that can selectively inhibit specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the preparation of a pyridazine derivative followed by functionalization with a thiophene group. Subsequent introduction of a chloro substituent at the 3-position and carboxylation at the 4-position yields the desired compound. This synthetic route underscores the versatility of 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid as a building block for more complex molecules.

From a mechanistic standpoint, the reactivity of 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid has been thoroughly investigated by researchers aiming to optimize its use in drug development. The chloro-substituted pyridazine ring is particularly noteworthy for its ability to undergo various transformations under different reaction conditions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at positions adjacent to the chloro substituent, expanding the compound's structural diversity.

The carboxylic acid functionality further enhances its synthetic potential by allowing for amide bond formation with various amino acids or peptides. This capability has been exploited in designing peptidomimetics—molecules that mimic peptide sequences but exhibit improved pharmacokinetic properties. Such peptidomimetics are valuable tools in drug development due to their enhanced stability and bioavailability.

Recent studies have also explored the pharmacokinetic profile of derivatives derived from 3-chloro-6-(thiophen-2-yl)pyridazine-4-carboxylic acid. These studies have focused on optimizing absorption, distribution, metabolism, excretion (ADME) properties to improve drug delivery systems. For instance, modifications to the thiophene moiety have been shown to enhance oral bioavailability while reducing metabolic clearance rates.

The application of high-throughput screening (HTS) technologies has further accelerated the discovery process involving 3-chloro-6-(thiophen-2-y l)pyridazine -4-carboxylic acid derivatives. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles for further optimization. This approach has been instrumental in identifying lead compounds that exhibit potent inhibition against disease-relevant enzymes and receptors.

In conclusion,3-chloro -6-(thiophen -2 -yl )pyridazine -4-carboxylic acid (CAS No .1528037 -31 -1) represents a valuable scaffold in pharmaceutical chemistry with diverse applications in drug discovery and development . Its unique structural features , coupled with its synthetic versatility , make it an attractive candidate for designing novel bioactive molecules . As research continues , it is likely that this compound will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas .